Cas no 1274669-45-2 (2-(2-bromopropyl)quinoxaline)

• Product Name: 2-(2-bromopropyl)quinoxaline
• CAS No: 1274669-45-2
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 6408142
• PubChem ID: 63203048
• Update Time: 2025-05-20

2-(2-bromopropyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)quinoxaline
• AKOS012505433
• 1274669-45-2
• EN300-1898175

• Inchi： 1S/C11H11BrN2/c1-8(12)6-9-7-13-10-4-2-3-5-11(10)14-9/h2-5,7-8H,6H2,1H3
• InChI Key： HWFCFDNLTMVZHX-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-(2-bromopropyl)quinoxaline

Professional Introduction of 2-(2-bromopropyl)quinoxaline (CAS No. 1274669-45-2)

Introduction to 2-(2-bromopropyl)quinoxaline

Quinoxaline derivatives have long been a subject of interest in organic chemistry due to their unique structural properties and diverse applications in various fields, including materials science, pharmacology, and electronics. Among these derivatives, 2-(2-bromopropyl)quinoxaline, with its CAS registry number 1274669-45-2, stands out as a compound with significant potential in modern chemical research and industrial applications.

Structural Features and Synthesis of 2-(2-bromopropyl)quinoxaline

The molecular structure of 1274669-45-2 is characterized by a quinoxaline core, which consists of a bicyclic aromatic system with two nitrogen atoms at the 1 and 4 positions. The substituent at the 2 position is a bromoalkyl group, specifically a 2-bromopropyl chain, which introduces unique electronic and steric properties to the molecule. This substitution pattern not only enhances the compound's reactivity but also opens up possibilities for further functionalization.

The synthesis of 1274669-45-2 typically involves multi-step organic reactions, often starting from quinoxaline itself. The introduction of the bromoalkyl group can be achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired regioselectivity. Recent advancements in catalytic methods have significantly improved the efficiency and yield of such syntheses, making 1274669-45-2 more accessible for research and commercial purposes.

Applications in Materials Science and Electronics

One of the most promising applications of 1274669-45-2 lies in the field of materials science, particularly in the development of advanced electronic materials. The quinoxaline moiety is known for its ability to form stable π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and photovoltaic devices.

Recent studies have demonstrated that incorporating 1-(bromoalkyl)quinoxalines, such as 1274669-45-2, into polymer frameworks can significantly enhance the charge transport properties of the resulting materials. This is attributed to the compound's ability to act as an effective electron-deficient unit within the polymer backbone, facilitating charge separation and improving device performance.

Moreover, the bromoalkyl substituent in 1-(bromoalkyl)quinoxalines provides additional sites for post-synthesis modifications, enabling researchers to tailor the electronic properties of the material according to specific application requirements. For instance, substitution reactions can be used to introduce electron-donating or withdrawing groups, thereby fine-tuning the material's optical and electrical characteristics.

Pharmacological Applications and Bioactivity Studies

Beyond materials science, 1-(bromoalkyl)quinoxalines, including 1-(bromoalkyl)-substituted quinoxalines, have shown potential in pharmacological research due to their ability to interact with biological systems at molecular levels.

In recent years, there has been growing interest in exploring the anti-cancer properties of quinoxaline derivatives. Studies have indicated that certain analogs exhibit selective cytotoxicity against cancer cells while sparing normal cells, making them promising candidates for anti-cancer drug development.

The bromoalkyl substituent in 1-(bromoalkyl)-substituted quinoxalines, such as 1-(bromoalkyl)quinoxalines, plays a crucial role in modulating these bioactivities. Bromination introduces electron-withdrawing effects that can influence the compound's ability to bind to target proteins or enzymes involved in cancer progression.

Preliminary toxicity studies on 1-(bromoalkyl)-substituted quinoxalines suggest that these compounds exhibit acceptable safety profiles at therapeutic doses, although further research is needed to fully understand their long-term effects and mechanisms of action.

Toxicological Considerations and Safety Profile

Evaluating the safety profile of chemicals like 1-(bromoalkyl)-substituted quinoxalines, including CAS No. 1274669-45-8, is essential for ensuring their safe use in both industrial and biomedical applications.

Acute toxicity studies indicate that exposure to these compounds does not result in immediate health risks under normal handling conditions. However, chronic exposure may pose risks due to potential bioaccumulation or metabolic transformation into reactive intermediates.

To mitigate these risks, proper handling procedures should be implemented during synthesis and application processes. This includes using appropriate personal protective equipment (PPE), ensuring adequate ventilation in work areas, and adhering to established safety guidelines for handling chemicals with potential toxicological concerns.

Furthermore, ongoing research is focused on understanding the environmental fate of CAS No. 1(bromoalkyl)-substituted quinoxalines). This includes studying their degradation pathways under various environmental conditions (e.g., soil microbiota-mediated breakdown or photodegradation) as well as assessing their potential impact on non-target organisms.

Conclusion